Cas no 3647-00-5 (o-Cresol-3,4,5,6-d4,OD)
o-Cresol-3,4,5,6-d4,OD structure
Product Name:o-Cresol-3,4,5,6-d4,OD
o-Cresol-3,4,5,6-d4,OD Chemical and Physical Properties
Names and Identifiers
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- o-Cres-3,4,5,6-d4-ol-d(7CI,8CI)
- O-CRESOL-3,4,5,6-D4,OD
- 1,2,3,4-tetradeuterio-5-deuteriooxy-6-methylbenzene
- 3647-00-5
- F90676
- 1,2,3,4-tetradeuterio-5-deuteriooxy-6-methyl-benzene
- o-Cresol-3,4,5,6-d4,OD
-
- Inchi: 1S/C7H8O/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3/i2D,3D,4D,5D/hD
- InChI Key: QWVGKYWNOKOFNN-MDXQMYCFSA-N
- SMILES: O([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1C
Computed Properties
- Exact Mass: 113.089
- Monoisotopic Mass: 113.089
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2A^2
o-Cresol-3,4,5,6-d4,OD Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C781911-10mg |
o-Cresol-3,4,5,6-d4,OD |
3647-00-5 | 10mg |
$ 64.00 | 2023-09-08 | ||
| TRC | C781911-50mg |
o-Cresol-3,4,5,6-d4,OD |
3647-00-5 | 50mg |
$81.00 | 2023-05-18 | ||
| TRC | C781911-100mg |
o-Cresol-3,4,5,6-d4,OD |
3647-00-5 | 100mg |
$115.00 | 2023-05-18 |
o-Cresol-3,4,5,6-d4,OD Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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